Cas no 2620-51-1 (1-[(2H-1,3-benzodioxol-5-yl)methyl]-3-methylurea)

• Product Name: 1-[(2H-1,3-benzodioxol-5-yl)methyl]-3-methylurea
• CAS No: 2620-51-1
• MF: C₁₀H₁₂N₂O₃
• MW: 208.213882446289
• CID: 5269132
• PubChem ID: 17171361
• Update Time: 2025-05-20

1-[(2H-1,3-benzodioxol-5-yl)methyl]-3-methylurea Chemical and Physical Properties

Names and Identifiers

• 1-[(2H-1,3-benzodioxol-5-yl)methyl]-3-methylurea

• Inchi： 1S/C10H12N2O3/c1-11-10(13)12-5-7-2-3-8-9(4-7)15-6-14-8/h2-4H,5-6H2,1H3,(H2,11,12,13)
• InChI Key： SVSHLXIXWFEGET-UHFFFAOYSA-N
• SMILES： N(CC1=CC=C2OCOC2=C1)C(NC)=O

Computed Properties

• Exact Mass: 208.08479225g/mol
• Monoisotopic Mass: 208.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 59.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles

Additional information on 1-[(2H-1,3-benzodioxol-5-yl)methyl]-3-methylurea

Professional Introduction to Compound with CAS No. 2620-51-1 and Product Name: 1-[(2H-1,3-benzodioxol-5-yl)methyl]-3-methylurea

The compound with the CAS number 2620-51-1 and the product name 1-[(2H-1,3-benzodioxol-5-yl)methyl]-3-methylurea represents a significant area of interest in the field of chemical biology and pharmaceutical research. This compound, belonging to the class of urea derivatives, has garnered attention due to its unique structural properties and potential applications in drug discovery and molecular biology.

1-[(2H-1,3-benzodioxol-5-yl)methyl]-3-methylurea is characterized by its benzodioxolyl moiety, which is a key pharmacophore in many bioactive molecules. The benzodioxol ring system, also known as the 1,3-benzodioxole or indole scaffold, is well-documented for its role in various biological processes and has been extensively studied for its pharmacological effects. The presence of this moiety in the compound suggests potential interactions with biological targets, making it a valuable candidate for further investigation.

In recent years, there has been a growing interest in urea derivatives as scaffolds for drug development. Urea-based compounds are known for their versatility and ability to modulate biological pathways through various mechanisms. The structural flexibility of urea derivatives allows for the design of molecules with tailored properties, making them suitable for targeting a wide range of therapeutic areas.

One of the most compelling aspects of 1-[(2H-1,3-benzodioxol-5-yl)methyl]-3-methylurea is its potential in the development of novel therapeutic agents. The benzodioxolyl group is particularly noteworthy as it has been shown to exhibit activities in several pharmacological contexts. For instance, derivatives of this scaffold have demonstrated promise in the treatment of neurological disorders, where they can interact with specific neurotransmitter receptors or modulate signaling pathways involved in neuroprotection.

Recent studies have highlighted the importance of 1-[(2H-1,3-benzodioxol-5-yl)methyl]-3-methylurea in the context of inflammation and immunomodulation. The compound has shown potential in preclinical models as an anti-inflammatory agent by interacting with key inflammatory mediators. This has opened up new avenues for research into chronic inflammatory diseases, where targeted immunomodulation could lead to more effective treatments.

The synthesis and characterization of 1-[(2H-1,3-benzodioxol-5-yl)methyl]-3-methylurea have been subjects of considerable interest in synthetic chemistry. The benzodioxol ring can be introduced through various synthetic routes, including cyclization reactions and functional group transformations. The methylurea moiety adds another layer of complexity to the molecule, providing multiple sites for chemical modification and optimization.

In terms of pharmaceutical development, the compound's potential lies not only in its structural features but also in its pharmacokinetic properties. Researchers are exploring ways to enhance its bioavailability and metabolic stability, which are critical factors for any drug candidate. Advances in computational chemistry and molecular modeling have facilitated the design of analogs with improved pharmacokinetic profiles.

The role of CAS No. 2620-51-1 in this context is also significant. This identifier ensures that researchers can reliably obtain and reference this compound for their studies. The CAS registry system provides a standardized way to classify and identify chemical substances, which is essential for collaboration and reproducibility in scientific research.

As our understanding of biological systems continues to evolve, so does the demand for innovative chemical tools to study these processes. 1-[(2H-1,3-benzodioxol-5-yl)methyl]-3-methylurea stands out as a promising compound that could contribute to our knowledge in various fields, including medicinal chemistry and biochemistry. Its unique structure and potential biological activities make it a valuable asset in the quest for new therapeutic solutions.

In conclusion, the compound with CAS No. 2620-51-1 and the product name 1-[(2H-1,3-benzodioxol-5-yl)methyl]-3-methylurea represents a fascinating subject of study with significant implications for pharmaceutical research. Its structural features and potential biological activities position it as a key candidate for further exploration in drug discovery and molecular biology.